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Compound of Interest

Compound Name: EBI-907

Cat. No.: B607257 Get Quote

Essential Safety and Handling Guide for EBI-907
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling EBI-907, a potent B-RafV600E inhibitor. Adherence

to these protocols is essential to ensure personal safety and maintain a secure laboratory

environment.

EBI-907 is a highly potent and orally efficacious B-RafV600E inhibitor with a low single-digit

nanomolar activity (IC50 = 4.9 nM), making it over 10-fold more potent than Vemurafenib.[1] As

a potent compound, it necessitates careful handling to prevent exposure.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling EBI-907. The

following table summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

designated handling area.

Hand Protection
Two pairs of chemotherapy-

rated gloves

Inner glove should be tucked

under the gown cuff, and the

outer glove should be over the

cuff. Change gloves

immediately if contaminated.

Body Protection
Impervious laboratory coat or

gown

Solid-front, back-closing

design is required. Should be

resistant to chemical

permeation.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent aerosol

inhalation.

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation of the Workspace:

All handling of EBI-907, particularly the weighing of the solid compound and the preparation

of stock solutions, must be conducted within a certified chemical fume hood or a Class II

Biosafety Cabinet (BSC).[3]

The work surface should be covered with absorbent, plastic-backed paper to contain any

potential spills.

Ensure a chemical spill kit is readily accessible.
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2. Weighing the Compound:

Use a dedicated, calibrated analytical balance located inside the fume hood or BSC.

Handle the container with care to avoid generating dust.

If any material is spilled, decontaminate the area immediately as per the spill response plan.

3. Preparing Solutions:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

EBI-907 is shipped as a non-hazardous chemical and is stable for several weeks at ambient

temperature.[1] For long-term storage, it should be kept dry, dark, and at -20°C.[1]

Clearly label all solutions with the compound name, concentration, date of preparation, and

the initials of the researcher.

Disposal Plan
All waste generated from handling EBI-907 must be treated as hazardous chemical waste.

Solid Waste: Contaminated PPE (gloves, gown, etc.), absorbent paper, and empty vials

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing EBI-907 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste

streams unless compatibility has been confirmed.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of EBI-907 in DMSO:

Don PPE: Before starting, put on all required PPE as detailed in the table above.
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Prepare Workspace: Set up the work area inside a chemical fume hood as previously

described.

Weigh EBI-907:

Place a sterile, empty microcentrifuge tube on the analytical balance and tare it.

Carefully add the desired amount of EBI-907 powder (Molecular Weight: 506.95 g/mol ) to

the tube. For 1 ml of a 10 mM solution, you would need 5.07 mg.

Record the exact weight.

Dissolve in DMSO:

Using a calibrated micropipette, slowly add the calculated volume of anhydrous DMSO to

the microcentrifuge tube containing the EBI-907 powder.

Vortex the tube until the compound is completely dissolved. Gentle warming or sonication

may be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, labeled container.
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Safe Handling Workflow for EBI-907

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh EBI-907 Powder

Proceed to handling

Prepare Stock Solution

Decontaminate Work Area

After experiment

Dispose of Hazardous Waste
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EBI-907 Spill Response Plan

Cleanup

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Additional PPE (if necessary)

Contain the Spill with Absorbent Material

Clean Spill Area with Appropriate Solvent

Decontaminate with a Suitable Agent (e.g., 10% bleach)

Dispose of all Contaminated Materials as Hazardous Waste

Report the Incident to EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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